Cas no 857970-66-2 (2,5-Dichlorothiazolo[5,4-b]pyridine)

2,5-Dichlorothiazolo[5,4-b]pyridine is a heterocyclic compound featuring a fused thiazole and pyridine ring system with chlorine substituents at the 2 and 5 positions. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient aromatic system facilitates nucleophilic substitution reactions, enabling selective functionalization for the development of bioactive molecules. The compound's stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry and material science. Its versatility in cross-coupling and cyclization reactions further enhances its utility in constructing complex heterocyclic frameworks.

2,5-Dichlorothiazolo[5,4-b]pyridine structure

857970-66-2 structure

Product Name:2,5-Dichlorothiazolo[5,4-b]pyridine

CAS No:857970-66-2

MF:C₆H₂Cl₂N₂S

MW:205.064477443695

CID:3030694

Update Time:2025-06-07

2,5-Dichlorothiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Dichloro-thiazolo[5,4-b]pyridine
- 2,5-Dichlorothiazolo[5,4-b]pyridine
- 2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine
- Inchi： 1S/C6H2Cl2N2S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H
- InChI Key： KOZXLWYJVRDWPI-UHFFFAOYSA-N
- SMILES： ClC1=NC2=CC=C(N=C2S1)Cl

Computed Properties

Exact Mass: 203.9315746 g/mol
Monoisotopic Mass: 203.9315746 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 54
Molecular Weight: 205.06

2,5-Dichlorothiazolo[5,4-b]pyridine Pricemore >>

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Chemenu	CM366762-1g	2,5-Dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	1g	$***	2023-05-29
Enamine	EN300-7472195-0.05g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	0.05g	$212.0	2024-05-23
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Enamine	EN300-7472195-0.25g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	0.25g	$452.0	2024-05-23
Enamine	EN300-7472195-0.5g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	0.5g	$713.0	2024-05-23
Enamine	EN300-7472195-1.0g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	1.0g	$914.0	2024-05-23
Enamine	EN300-7472195-2.5g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	2.5g	$1791.0	2024-05-23
Enamine	EN300-7472195-5.0g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	5.0g	$2650.0	2024-05-23
Enamine	EN300-7472195-10.0g	2,5-dichloro-[1,3]thiazolo[5,4-b]pyridine	857970-66-2	95%	10.0g	$3929.0	2024-05-23
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